Cas no 1171594-89-0 (3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea)

3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea is a synthetic urea derivative featuring a pyridinylpiperazine moiety, which confers potential pharmacological activity, particularly in receptor modulation. The compound's structure combines a substituted phenyl ring with a piperazine linker, enhancing its binding affinity and selectivity for specific biological targets. Its methylphenyl group may improve lipophilicity, influencing pharmacokinetic properties such as membrane permeability. This molecule is of interest in medicinal chemistry for its potential as a scaffold in the development of therapeutics targeting neurological or metabolic disorders. Its well-defined synthetic pathway allows for consistent production and further structural optimization. Research applications include investigating its interactions with enzymes or receptors in preclinical studies.
3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea structure
1171594-89-0 structure
Product Name:3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
CAS No:1171594-89-0
MF:C24H27N5O
MW:401.504084825516
CID:5989553
PubChem ID:44072656
Update Time:2025-06-12

3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
    • 1-(3-methylphenyl)-3-[4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenyl]urea
    • SR-01000923805
    • VU0648779-1
    • 1-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)-3-(m-tolyl)urea
    • 1171594-89-0
    • SR-01000923805-1
    • F5606-0024
    • 3-(3-methylphenyl)-1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)urea
    • AKOS024515438
    • Inchi: 1S/C24H27N5O/c1-19-5-4-6-22(17-19)27-24(30)26-21-10-8-20(9-11-21)18-28-13-15-29(16-14-28)23-7-2-3-12-25-23/h2-12,17H,13-16,18H2,1H3,(H2,26,27,30)
    • InChI Key: NDEAFDCOVYYNFG-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=C(C)C=1)NC1C=CC(=CC=1)CN1CCN(C2C=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 401.22156050g/mol
  • Monoisotopic Mass: 401.22156050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 60.5Ų

3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea Pricemore >>

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3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea Related Literature

Additional information on 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea

Comprehensive Overview of 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea (CAS No. 1171594-89-0)

The compound 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea, identified by its CAS No. 1171594-89-0, is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-2-yl piperazine moiety and a urea linkage, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug discovery.

In recent years, the demand for novel compounds like 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea has surged due to the growing focus on precision medicine and targeted therapies. This compound's ability to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes has made it a subject of intense study. Its CAS No. 1171594-89-0 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative diseases and cancer therapy. The pyridin-2-yl piperazine group is known for its role in enhancing blood-brain barrier penetration, which is critical for treating conditions like Alzheimer's and Parkinson's. Additionally, the urea linkage provides stability and specificity, making it a valuable scaffold for drug design. These features align with current trends in AI-driven drug discovery, where computational models predict compound efficacy before lab testing.

The synthesis of 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea involves multi-step organic reactions, including amidation and alkylation processes. Researchers often optimize these steps to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 1171594-89-0 serves as a key identifier in patent filings and scientific literature, underscoring its commercial and academic value.

From an SEO perspective, terms like "pyridin-2-yl piperazine derivatives", "urea-based therapeutics", and "CAS 1171594-89-0 applications" are frequently queried by scientists and industry professionals. This reflects the compound's niche yet growing importance. Furthermore, discussions on platforms like ResearchGate and PubMed often cite its potential in personalized medicine, a hot topic in healthcare innovation.

In conclusion, 3-(3-methylphenyl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea (CAS No. 1171594-89-0) represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a standout candidate for future drug development. As research progresses, this compound may well become a cornerstone in the next generation of targeted therapies and biomedical advancements.

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